Cas no 1860159-89-2 (4-Morpholineethanol, α-ethenyl-β,β-dimethyl-)

4-Morpholineethanol, α-ethenyl-β,β-dimethyl-, is a versatile organic compound characterized by its unique structure. This compound offers distinct advantages, including enhanced solubility in organic solvents and improved reactivity in chemical reactions. Its α-ethenyl group facilitates cross-coupling reactions, while the β,β-dimethyl substituents stabilize the molecule against oxidation. These features make it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.
4-Morpholineethanol, α-ethenyl-β,β-dimethyl- structure
1860159-89-2 structure
Product Name:4-Morpholineethanol, α-ethenyl-β,β-dimethyl-
CAS No:1860159-89-2
MF:C10H19NO2
MW:185.26336312294
CID:5253507
Update Time:2025-10-31

4-Morpholineethanol, α-ethenyl-β,β-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Morpholineethanol, α-ethenyl-β,β-dimethyl-
    • Inchi: 1S/C10H19NO2/c1-4-9(12)10(2,3)11-5-7-13-8-6-11/h4,9,12H,1,5-8H2,2-3H3
    • InChI Key: CQYNBZUUSMHOIW-UHFFFAOYSA-N
    • SMILES: N1(C(C)(C)C(C=C)O)CCOCC1

Experimental Properties

  • Density: 1.024±0.06 g/cm3(Predicted)
  • Boiling Point: 282.2±35.0 °C(Predicted)
  • pka: 14.02±0.20(Predicted)

4-Morpholineethanol, α-ethenyl-β,β-dimethyl- Pricemore >>

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Additional information on 4-Morpholineethanol, α-ethenyl-β,β-dimethyl-

Professional Introduction to Compound with CAS No. 1860159-89-2 and Product Name: 4-Morpholineethanol, α-ethenyl-β,β-dimethyl

Compound with the CAS number 1860159-89-2 and the product name 4-Morpholineethanol, α-ethenyl-β,β-dimethyl represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in various scientific domains. The 4-Morpholineethanol, α-ethenyl-β,β-dimethyl moiety is particularly noteworthy, as it combines the versatility of morpholine derivatives with the reactivity of ethenyl groups, making it a valuable candidate for further exploration.

The chemical structure of this compound encompasses a morpholine ring substituted with an ethenyl group at the α-position and two methyl groups at the β-positions. This configuration imparts distinct electronic and steric properties that make it suitable for a wide range of applications. In particular, the presence of the ethenyl group introduces a reactive site that can be utilized for further functionalization, while the methyl groups enhance stability and solubility characteristics. These features have positioned this compound as a promising intermediate in the synthesis of more complex molecules.

Recent research has highlighted the utility of 4-Morpholineethanol, α-ethenyl-β,β-dimethyl in the development of novel pharmaceutical agents. Its ability to act as a building block for more intricate structures has been leveraged in the design of molecules with potential therapeutic benefits. For instance, studies have demonstrated its role in synthesizing derivatives that exhibit inhibitory activity against specific biological targets. This has opened up avenues for exploring its application in drug discovery programs aimed at addressing various diseases.

The morpholine moiety is particularly interesting from a pharmacological perspective due to its known bioisosteric properties. These properties allow morpholine derivatives to mimic other heterocyclic structures while maintaining unique advantages in terms of metabolic stability and pharmacokinetic profiles. In contrast, the ethenyl group provides a site for selective modifications, enabling researchers to fine-tune the chemical properties of the molecule for optimal biological activity. This combination has made 4-Morpholineethanol, α-ethenyl-β,β-dimethyl a subject of intense interest among medicinal chemists.

Advances in synthetic methodologies have further enhanced the accessibility of this compound, making it more feasible for large-scale applications. Modern techniques such as catalytic hydrogenation and cross-coupling reactions have been employed to streamline its synthesis, reducing both cost and environmental impact. These improvements have not only facilitated laboratory-scale investigations but also paved the way for industrial-scale production, where this compound could be utilized in manufacturing processes for pharmaceuticals and specialty chemicals.

The potential applications of 4-Morpholineethanol, α-ethenyl-β,β-dimethyl extend beyond pharmaceuticals into other areas such as agrochemicals and material science. Its structural versatility allows it to serve as a precursor for compounds with diverse functionalities. For example, researchers have explored its use in developing novel polymers and coatings that exhibit enhanced durability and chemical resistance. These findings underscore the broad utility of this compound and highlight its importance as a multifunctional building block.

In conclusion, compound with CAS No. 1860159-89-2 and product name 4-Morpholineethanol, α-ethenyl-β,β-dimethyl represents a significant contribution to modern chemical research. Its unique structural features and functional capabilities make it a valuable asset in various scientific endeavors. As research continues to uncover new applications and synthetic strategies for this compound, its importance is likely to grow even further. The ongoing exploration of its potential benefits underscores its significance as a cornerstone in advanced chemical synthesis and development.

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